Cas no 128742-65-4 (2,4,6-Cycloheptatriene-1-thione,2-(methylthio)-)

• Product Name: 2,4,6-Cycloheptatriene-1-thione,2-(methylthio)-
• CAS No: 128742-65-4
• MF: C₈H₈S₂
• MW: 168.279119491577
• CID: 136887
• PubChem ID: 2762530
• Update Time: 2025-04-19

2,4,6-Cycloheptatriene-1-thione,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatriene-1-thione,2-(methylthio)-
• 2-(METHYLTHIO)-2,4,6-CYCLOHEPTATRIENE-1-THIONE
• 2-methylsulfanylcyclohepta-2,4,6-triene-1-thione
• 2-Methylthio-2,4,6-cycloheptatrien-1-thion
• 128742-65-4
• AKOS006280049
• hexamethoniumtartrate
• DTXSID70376289
• FT-0608848
• 2-(METHYLSULFANYL)CYCLOHEPTA-2,4,6-TRIENE-1-THIONE

• Inchi： 1S/C8H8S2/c1-10-8-6-4-2-3-5-7(8)9/h2-6H,1H3
• InChI Key： GTDWDLRADNMJHQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC=CC1=S

Computed Properties

• Exact Mass: 168.00700
• Monoisotopic Mass: 168.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 277.1°C at 760 mmHg
• Flash Point: 121.4°C
• Refractive Index: 1.651
• PSA: 57.39000
• LogP: 3.13800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers